Cas no 1112-02-3 (Acetic-2,2,2-d3 Acid)

Acetic-2,2,2-d3 Acid (CAS 1186-52-3) is a deuterated form of acetic acid, where the three hydrogen atoms on the methyl group are replaced by deuterium (D). This isotopically labeled compound is widely used as a solvent and reagent in NMR spectroscopy, providing enhanced signal resolution due to the absence of proton interference. It is also valuable in kinetic studies, metabolic research, and as a tracer in mechanistic investigations. The high isotopic purity (>98%) ensures minimal interference in sensitive analytical applications. Its chemical stability and compatibility with standard laboratory protocols make it a reliable choice for deuterium labeling experiments and spectroscopic analysis.

Acetic-2,2,2-d3 Acid structure

Product Name:Acetic-2,2,2-d3 Acid

CAS No:1112-02-3

MF:C₂H₄O₂

MW:63.0704460144043

MDL:MFCD00190375

CID:206383

PubChem ID:24872311

Update Time:2025-08-03

Acetic-2,2,2-d3 Acid Chemical and Physical Properties

Names and Identifiers

- Acetic-d<sub>3&nbsp
- <2-2H3>-acetic acid
- ACETIC ACID-2 2 2-D3
- Acetic acid-C,C,C-d3
- acetic acid-d3
- ACETIC-2,2,2-D3 ACID
- acetic-d3 acid
- ACETIC--D3 ACID
- acid
- Acetic acid D3
- 2,2,2-trideuterioacetic acid
- 2,2,2-trideuterioethanoic acid
- ACETIC ACID-2,2,2-D3
- ACETIC-D3 ACID, 99 ATOM % D
- MFCD00190375
- J-002542
- 1112-02-3
- acetic-d3
- 79562-15-5
- Acetic-2,2,2-d-3 acid
- DTXSID50149534
- Acetic acid-2,2,2-d3, 99 atom % D
- ACETIC-D3 ACID(6CI,7CI,8CI,9CI)
- D99177
- (2H3)Acetic acid
- Acetic Acid 2,2,2-D3; 2,2,2-Trideuterioacetic acid; Acetic acid-d3; d3-Acetic acid; Trideuterioacetic acid; Acetic-d3 acid (6CI, 7CI, 8CI, 9CI)
- DA-59480
- Acetic-2,2,2-d3 Acid
- MDL： MFCD00190375
- Inchi： 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i1D3
- InChI Key： QTBSBXVTEAMEQO-FIBGUPNXSA-N
- SMILES： OC(C([2H])([2H])[2H])=O

Computed Properties

Exact Mass: 63.04000
Monoisotopic Mass: 63.04
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 4
Rotatable Bond Count: 0
Complexity: 31
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -0.2
Topological Polar Surface Area: 37.3A^2

Experimental Properties

Color/Form: Not determined
Density: 1.101 g/mL at 25 °C
Melting Point: 16.2 °C (lit.)
Boiling Point: 117-118 °C(lit.)
Flash Point: Fahrenheit: 104 ° f
Celsius: 40 ° c
Refractive Index: n20/D 1.369(lit.)
PSA: 37.30000
LogP: 0.09090
Solubility: Not determined

Acetic-2,2,2-d3 Acid Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H226-H314
Warning Statement： P210-P260-P280-P303+P361+P353-P305+P351+P338-P370+P378
Hazardous Material transportation number：UN 2789 8
WGK Germany：1
Hazard Category Code： 10-35
Safety Instruction： S16; S26; S36/37/39; S45
Hazardous Material Identification：
Risk Phrases：R10
Safety Term：16-26-36/37/39-45

Acetic-2,2,2-d3 Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A167646-50mg	Acetic-2,2,2-d3 Acid	1112-02-3		50mg	$ 58.00	2023-09-09
TRC	A167646-100mg	Acetic-2,2,2-d3 Acid	1112-02-3		100mg	$ 75.00	2023-09-09
TRC	A167646-500mg	Acetic-2,2,2-d3 Acid	1112-02-3		500mg	$ 161.00	2023-09-09
abcr	AB105474-5 g	Acetic-2,2,2-d-3 acid; .	1112-02-3		5 g	€749.00	2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	487856-5G	Acetic-2,2,2-d3 Acid	1112-02-3		5g	¥4407.11	2023-12-05
abcr	AB105474-5g	Acetic-2,2,2-d-3 acid; .	1112-02-3		5g	€892.40	2025-02-18
MedChemExpress	HY-Y0319S3-50mg	Acetic acid-d	1112-02-3	98.71%	50mg	￥500	2025-04-16
MedChemExpress	HY-Y0319S3-100mg	Acetic acid-d	1112-02-3	98.71%	100mg	￥800	2025-04-16

Acetic-2,2,2-d3 Acid Production Method

Production Method 1

2037-26-5

1112-02-3

917-71-5

Reaction Conditions

1.1 Reagents: Diammonium cerium hexanitrate Solvents: Water ; 283 K

Reference

: Catalytic Oxidative Cracking of Benzene Rings in Water

Shimoyama, Yoshihiro; Ishizuka, Tomoya ; Kotani, Hiroaki ; Kojima, Takahiko, ACS Catalysis, 2019, 9(1), 671-678